Cas no 1178766-10-3 ([Ethyl-(4-nitro-benzyl)-amino]-acetic acid)

• Product Name: [Ethyl-(4-nitro-benzyl)-amino]-acetic acid
• CAS No: 1178766-10-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 2160679
• Update Time: 2025-07-20

[Ethyl-(4-nitro-benzyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Ethyl-(4-nitro-benzyl)-amino]-acetic acid
• 2-(Ethyl(4-nitrobenzyl)amino)acetic acid
• ADAL1185491
• AM90861
• [ethyl-(4-nitrobenzyl)amino]acetic acid
• 2-{ethyl[(4-nitrophenyl)methyl]amino}acetic acid

• Inchi： 1S/C11H14N2O4/c1-2-12(8-11(14)15)7-9-3-5-10(6-4-9)13(16)17/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： QYCJCMSQOGIMAY-UHFFFAOYSA-N
• SMILES： OC(CN(CC)CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Topological Polar Surface Area: 86.4

Additional information on [Ethyl-(4-nitro-benzyl)-amino]-acetic acid

Comprehensive Overview of [Ethyl-(4-nitro-benzyl)-amino]-acetic acid (CAS No. 1178766-10-3): Properties, Applications, and Research Insights

[Ethyl-(4-nitro-benzyl)-amino]-acetic acid (CAS No. 1178766-10-3) is a specialized organic compound with a unique molecular structure that combines an ethylaminoacetic acid backbone with a 4-nitrobenzyl substituent. This combination imparts distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The presence of both nitro and carboxylic acid functional groups allows for versatile reactivity, enabling applications in drug intermediate synthesis and targeted molecular design.

In recent years, the demand for nitro-aromatic compounds like [Ethyl-(4-nitro-benzyl)-amino]-acetic acid has surged due to their role in developing biodegradable materials and green chemistry initiatives. Researchers are particularly interested in its potential as a ligand in catalytic systems or as a building block for peptide mimetics. Its CAS No. 1178766-10-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The compound’s solubility in polar solvents such as DMSO and ethanol makes it suitable for in vitro biological assays. A trending topic in forums involves optimizing its synthetic pathways to reduce byproducts—a challenge addressed in recent patent literature. Additionally, its nitro group offers redox-active properties, aligning with current interests in electrochemical sensors and energy storage materials.

From an industrial perspective, [Ethyl-(4-nitro-benzyl)-amino]-acetic acid is often discussed alongside custom synthesis and scale-up challenges. Companies emphasize GMP-compliant production to meet regulatory standards for pharmaceutical applications. Environmental concerns have also spurred studies on its degradation pathways, with focus on microbial bioremediation techniques to minimize ecological impact.

Emerging trends highlight its utility in click chemistry and bioconjugation, where its amino-acetic acid moiety facilitates stable linkages. This aligns with the growing demand for precision therapeutics and drug-delivery systems. Searches for CAS 1178766-10-3 suppliers often correlate with queries about analytical purity (>98%) and storage stability under inert conditions.

In summary, [Ethyl-(4-nitro-benzyl)-amino]-acetic acid represents a multifaceted compound bridging academic innovation and industrial applications. Its structural versatility and functional groups ensure continued relevance in cutting-edge research, particularly in sustainable chemistry and life sciences.